Cas no 2172483-11-1 (1-(3-hydroxyazetidin-3-yl)-2-methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-hydroxyazetidin-3-yl)-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2172483-11-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5825484
• PubChem ID: 165523831
• Update Time: 2025-06-14

1-(3-hydroxyazetidin-3-yl)-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxyazetidin-3-yl)-2-methylcyclopropane-1-carboxylic acid
• EN300-1630960
• 2172483-11-1

• Inchi： 1S/C8H13NO3/c1-5-2-8(5,6(10)11)7(12)3-9-4-7/h5,9,12H,2-4H2,1H3,(H,10,11)
• InChI Key： QIPTXFCHYYTISD-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(C(=O)O)CC1C

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(3-hydroxyazetidin-3-yl)-2-methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(3-hydroxyazetidin-3-yl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172483-11-1)

1-(3-hydroxyazetidin-3-yl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172483-11-1) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research due to its hybrid cyclic framework. The molecule combines an azetidine ring with a methylcyclopropane moiety, linked via a carboxylic acid functional group. This configuration offers intriguing possibilities for drug design, particularly in modulating biological targets such as enzymes and receptors. Researchers are increasingly exploring its potential as a bioisostere or scaffold in medicinal chemistry, given its balanced lipophilicity and hydrogen-bonding capacity.

The compound's 3-hydroxyazetidin-3-yl segment is a focal point for synthetic optimization, as it introduces both rigidity and polarity—a rare combination in small-molecule therapeutics. Recent studies highlight its utility in addressing drug resistance challenges, especially in antibiotics and oncology applications. For instance, its cyclopropane-carboxylic acid derivative has shown promise in enhancing metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These attributes align with current industry trends favoring fragment-based drug discovery and covalent inhibitors.

From a synthetic chemistry perspective, 2172483-11-1 poses intriguing challenges due to the steric constraints of its azetidine and cyclopropane rings. Advanced techniques like flow chemistry and photocatalysis are being employed to optimize its yield and purity. The compound’s chiral center at the 3-position of the azetidine ring further necessitates enantioselective synthesis, a topic of high interest in asymmetric catalysis research. Such methodologies are frequently searched in academic and industrial databases, reflecting their relevance to modern green chemistry initiatives.

In the context of computational chemistry, 1-(3-hydroxyazetidin-3-yl)-2-methylcyclopropane-1-carboxylic acid serves as a benchmark for molecular docking studies. Its compact yet polar structure makes it an ideal candidate for virtual screening against protein targets like kinases or GPCRs. This aligns with the growing demand for AI-driven drug discovery tools, where users often search for "small molecules with high ligand efficiency" or "3D pharmacophore modeling." The compound’s LogP and TPSA values further support its suitability for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research.

Beyond pharmaceuticals, CAS No. 2172483-11-1 has potential applications in agrochemicals and material science. Its hydrogen-bond donor/acceptor profile could be leveraged to design novel supramolecular polymers or crystal engineering templates. Such interdisciplinary applications resonate with search trends around "multi-functional organic building blocks" and "sustainable chemical additives." Notably, the compound’s stability under physiological conditions has spurred interest in prodrug development, addressing frequent queries about "improving oral bioavailability."

Quality control and analytical characterization of 1-(3-hydroxyazetidin-3-yl)-2-methylcyclopropane-1-carboxylic acid rely heavily on HPLC-MS and NMR techniques. Purity thresholds (>98%) are critical for regulatory compliance, particularly in GMP-grade production. These aspects tie into broader discussions on "impurity profiling" and "ICH guidelines," which dominate QA/QC forums. Additionally, the compound’s patent landscape is under scrutiny, as evidenced by searches for "novel azetidine derivatives IP protection."

In summary, 2172483-11-1 exemplifies the convergence of structural innovation and practical utility in modern chemistry. Its versatility across drug discovery, materials science, and synthetic methodology ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to address pressing challenges in precision medicine and sustainable synthesis, making it a standout subject for future investigations.